Cas no 181767-85-1 (7-Octen-2-ynoic acid, ethyl ester)

• Product name: 7-Octen-2-ynoic acid, ethyl ester
• CAS No: 181767-85-1
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 1373299

7-Octen-2-ynoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Octen-2-ynoic acid, ethyl ester

• Inchi： 1S/C10H14O2/c1-3-5-6-7-8-9-10(11)12-4-2/h3H,1,4-7H2,2H3
• InChI Key： QXCOKCOWQGPFGF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CCCCC=C

Computed Properties

• Exact Mass: 166.09942

Experimental Properties

• Density: 0.947±0.06 g/cm3(Predicted)
• Boiling Point: 243.0±19.0 °C(Predicted)
• PSA: 26.3